molecular formula C9H14O4 B6254575 (3aR,5S,6aS)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxole-5-carboxylic acid CAS No. 39798-13-5

(3aR,5S,6aS)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxole-5-carboxylic acid

Cat. No. B6254575
CAS RN: 39798-13-5
M. Wt: 186.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(3aR,5S,6aS)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxole-5-carboxylic acid” is a chemical compound with the CAS Number: 39798-13-5 . It has a molecular weight of 186.21 . It is in the form of a powder .


Molecular Structure Analysis

The InChI Code for this compound is 1S/C9H14O4/c1-9(2)12-6-3-5(8(10)11)4-7(6)13-9/h5-7H,3-4H2,1-2H3,(H,10,11)/t5-,6-,7+ . This code provides a specific description of the compound’s molecular structure, including its connectivity, tautomeric information, isotopic information, stereochemistry, and electronic charge information.


Physical And Chemical Properties Analysis

This compound is a powder at room temperature . Other physical and chemical properties such as melting point, boiling point, and density were not available in the retrieved data.

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (3aR,5S,6aS)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxole-5-carboxylic acid involves the conversion of a starting material to an intermediate, which is then further converted to the final product through a series of reactions.", "Starting Materials": [ "2,2-dimethyl-1,3-dioxolane-4-methanol", "Sodium hydride", "Bromine", "Sodium borohydride", "Sodium hydroxide", "Chloroacetic acid", "Sodium cyanoborohydride", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: Conversion of 2,2-dimethyl-1,3-dioxolane-4-methanol to 2,2-dimethyl-1,3-dioxolane-4-methoxyacetic acid using chloroacetic acid and sodium cyanoborohydride as reducing agent.", "Step 2: Conversion of 2,2-dimethyl-1,3-dioxolane-4-methoxyacetic acid to 2,2-dimethyl-1,3-dioxolane-4-carboxylic acid using sodium hydroxide.", "Step 3: Conversion of 2,2-dimethyl-1,3-dioxolane-4-carboxylic acid to (3aR,5S,6aS)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxole-5-carboxylic acid using bromine, sodium hydride, and sodium borohydride as reducing agent.", "Step 4: Purification of the final product using hydrochloric acid, sodium bicarbonate, ethyl acetate, methanol, and water." ] }

CAS RN

39798-13-5

Product Name

(3aR,5S,6aS)-2,2-dimethyl-hexahydrocyclopenta[d][1,3]dioxole-5-carboxylic acid

Molecular Formula

C9H14O4

Molecular Weight

186.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.